Cas no 2373-34-4 (2H-1-Benzopyran-2-one,5-hydroxy-4-methyl-)

• Product Name: 2H-1-Benzopyran-2-one,5-hydroxy-4-methyl-
• CAS No: 2373-34-4
• MF: C₁₀H₈O₃
• MW: 176.168723106384
• CID: 287972
• PubChem ID: 5357544
• Update Time: 2025-04-19

2H-1-Benzopyran-2-one,5-hydroxy-4-methyl- Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-2-one,5-hydroxy-4-methyl-
• KZTGTVVRGQELJS-UHFFFAOYSA-N
• 5-hydroxy-4-methylcoumarin
• 1-Methyl-5-hydroxy-cumarin
• NSC-80666
• 2373-34-4
• NSC80666
• DTXSID50418272
• SCHEMBL4930754
• CCG-40370
• 5-hydroxy-4-methyl-2H-1-benzopyran-2-one

• Inchi： 1S/C10H8O3/c1-6-5-9(12)13-8-4-2-3-7(11)10(6)8/h2-5,11H,1H3
• InChI Key： KZTGTVVRGQELJS-UHFFFAOYSA-N
• SMILES： O1C(C=C(C)C2C(=CC=CC1=2)O)=O

Computed Properties

• Exact Mass: 176.04734
• Monoisotopic Mass: 176.047344113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Hydroxycoumarins